Cas no 2229571-25-7 (3-(2,3-dihydro-1,4-benzodioxin-2-yloxy)azetidine)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-2-yloxy)azetidine
• CAS No: 2229571-25-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6008642
• PubChem ID: 165682937
• Update Time: 2025-06-14

3-(2,3-dihydro-1,4-benzodioxin-2-yloxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-2-yloxy)azetidine
• 2229571-25-7
• EN300-1988142

• Inchi： 1S/C11H13NO3/c1-2-4-10-9(3-1)13-7-11(15-10)14-8-5-12-6-8/h1-4,8,11-12H,5-7H2
• InChI Key： QMJMANQPNHFDDD-UHFFFAOYSA-N
• SMILES： O(C1COC2C=CC=CC=2O1)C1CNC1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-2-yloxy)azetidine

Comprehensive Overview of 3-(2,3-dihydro-1,4-benzodioxin-2-yloxy)azetidine (CAS No. 2229571-25-7): Properties, Applications, and Research Insights

The compound 3-(2,3-dihydro-1,4-benzodioxin-2-yloxy)azetidine (CAS No. 2229571-25-7) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This heterocyclic molecule combines a benzodioxin moiety with an azetidine ring, offering a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to advancements in central nervous system (CNS) therapeutics and enzyme modulation.

In recent years, the demand for novel heterocyclic compounds like 3-(2,3-dihydro-1,4-benzodioxin-2-yloxy)azetidine has surged, driven by the need for targeted drug delivery systems and small-molecule inhibitors. The compound’s CAS No. 2229571-25-7 is frequently searched in academic databases and patent filings, reflecting its relevance in medicinal chemistry. Its molecular stability and hydrogen-bonding capacity make it a candidate for GPCR (G-protein-coupled receptor) targeting, a hot topic in neurodegenerative disease research.

Synthetic routes to 3-(2,3-dihydro-1,4-benzodioxin-2-yloxy)azetidine often involve Pd-catalyzed cross-coupling or nucleophilic substitution reactions, with yields optimized for industrial-scale production. The compound’s logP value and solubility profile align with Lipinski’s Rule of Five, a critical consideration for orally bioavailable drugs. These properties have spurred investigations into its potential as a preclinical candidate for conditions like anxiety disorders or chronic pain management.

From an SEO perspective, trending queries such as "benzodioxin derivatives in drug design" and "azetidine-based CNS therapeutics" highlight the compound’s intersection with current research priorities. Analytical techniques like HPLC purity testing and NMR structural confirmation are essential for quality control, ensuring reproducibility in studies. Notably, the 2,3-dihydro-1,4-benzodioxin fragment is also explored in green chemistry applications, resonating with the growing emphasis on sustainable synthesis.

Ongoing studies focus on the SAR (Structure-Activity Relationship) of 3-(2,3-dihydro-1,4-benzodioxin-2-yloxy)azetidine, particularly its metabolic stability and toxicity profiles. Collaborations between academia and industry aim to leverage its scaffold diversity for multi-target therapies, a strategy gaining traction in precision medicine. As patent filings citing CAS 2229571-25-7 increase, the compound’s role in next-generation pharmaceuticals becomes increasingly prominent.

In conclusion, 3-(2,3-dihydro-1,4-benzodioxin-2-yloxy)azetidine exemplifies the innovation driving modern chemical biology. Its dual functionality—combining aromatic systems with saturated nitrogen cycles—positions it as a valuable tool for addressing unmet medical needs. Future research may explore its crystal polymorphism or formulation compatibility, further solidifying its place in the drug development pipeline.